Cas no 141699-70-9 (tert-butyl 3-(sulfanylmethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(sulfanylmethyl)pyrrolidine-1-carboxylate
• CAS No: 141699-70-9
• MF: C₁₀H₁₉NO₂S
• MW: 217.3284
• MDL: MFCD21097947
• CID: 2091717
• PubChem ID: 23184250
• Update Time: 2024-11-04

tert-butyl 3-(sulfanylmethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(mercaptomethyl)pyrrolidine-1-carboxylate
• tert-butyl 3-(sulfanylmethyl)pyrrolidine-1-carboxylate
• 3-MercaptoMethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Boc-3-(mercaptomethyl)pyrrolidine
• AM98003
• D74034
• A885567
• 3-Mercaptomethylpyrrolidine-1-carboxylic acid tert-butyl ester
• SCHEMBL9023833
• 141699-70-9
• DB-252520
• tert-Butyl3-(mercaptomethyl)pyrrolidine-1-carboxylate
• EN300-3541593
• MFCD21097947
• AKOS024463121
• DS-9789
• CS-0079123

• MDL： MFCD21097947
• Inchi： 1S/C10H19NO2S/c1-10(2,3)13-9(12)11-5-4-8(6-11)7-14/h8,14H,4-7H2,1-3H3
• InChI Key： DIWNPKSWGAEEQS-UHFFFAOYSA-N
• SMILES： S([H])C([H])([H])C1([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5

Experimental Properties

• Boiling Point: 298.5±13.0°C at 760 mmHg

tert-butyl 3-(sulfanylmethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids